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Compound of Interest

Compound Name: 10-Hydroxydihydroperaksine

Cat. No.: B14854810

Despite its documented existence as a natural product, the scientific literature remains largely
silent on the discovery, history, and biological activities of 10-Hydroxydihydroperaksine, a
minor alkaloid isolated from the plant Rauvolfia verticillata. This comprehensive review of
available data reveals a significant gap in the scientific record, precluding the creation of a
detailed technical guide as originally requested. While basic chemical information is available,
the foundational research detailing its isolation, characterization, and potential pharmacological
significance is not present in accessible scientific databases.

Chemical Identity

10-Hydroxydihydroperaksine is recognized as a distinct chemical entity with the following

identifiers:
Property Value
Molecular Formula C19H24N203
Molecular Weight 328.4 g/mol
CAS Number 451478-47-0
Natural Source Rauvolfia verticillata[1][2]

Rauvolfia verticillata, a member of the Apocynaceae family, is a well-known source of a diverse
array of indole alkaloids, many of which possess significant pharmacological properties.[3][4][5]
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[6] However, 10-Hydroxydihydroperaksine appears to be one of its less-studied constituents.

A History Undocumented

A thorough search of scientific literature and chemical databases did not yield the primary
research article describing the initial discovery and isolation of 10-Hydroxydihydroperaksine.
Consequently, crucial historical details remain unknown, including:

The research group responsible for its initial identification.

The date and geographical location of the plant material from which it was first extracted.

The specific methodologies employed for its isolation and purification.

The spectroscopic and analytical data used for its structural elucidation.

This absence of a foundational scientific paper is a critical barrier to understanding the context
of its discovery and the initial scientific interest in the compound.

Biological Activity and Pharmacological Potential:
An Unwritten Chapter

Currently, there is no published research detailing the biological activity of 10-
Hydroxydihydroperaksine. While many alkaloids from Rauvolfia species exhibit a range of
effects, including antihypertensive and antiarrhythmic properties, the specific pharmacological
profile of this compound has not been investigated or reported.[3] As such, information
regarding its potential interactions with cellular signaling pathways, protein targets, or its
therapeutic potential is entirely speculative.

The Path Forward: A Call for Research

The significant gaps in the scientific record for 10-Hydroxydihydroperaksine highlight an
opportunity for new research. The following experimental workflows would be necessary to
build a comprehensive understanding of this molecule.

Logical Workflow for Future Research
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Proposed Research Workflow for 10-Hydroxydihydroperaksine
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Caption: A logical workflow for future research on 10-Hydroxydihydroperaksine.
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In conclusion, while 10-Hydroxydihydroperaksine is a known natural product, it remains an
enigmatic molecule. The absence of foundational research on its discovery, history, and
biological activity makes it impossible to provide a detailed technical guide at this time. The
scientific community awaits the primary research that will undoubtedly shed light on the
properties and potential applications of this obscure alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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